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Compound of Interest

Compound Name: (S)-HexylHIBO

Cat. No.: B1662300 Get Quote

(S)-HexylHIBO: A Technical Overview
IUPAC Name: (2S)-2-amino-3-(4-hexyl-3-oxo-1,2-oxazol-5-yl)propanoic acid[1]

CAS Number: 334887-48-8[1][2]

This document provides a technical overview of (S)-HexylHIBO, a compound of interest for

researchers in drug development and neuroscience.

Chemical and Physical Properties
Property Value Reference

Molecular Formula C12H20N2O4 [1]

Molecular Weight 256.30 g/mol [1]

Melting Point 207-219 °C (decomposed)

Density 1.176±0.06 g/cm³

Biological Activity
(S)-HexylHIBO, also known as (S)-Hexylhomoibotenic acid, is recognized as a group I

metabotropic glutamate receptor (mGluR) antagonist. mGluRs are G-protein coupled receptors

that play a crucial role in modulating synaptic plasticity and neuronal excitability. As an

antagonist, (S)-HexylHIBO blocks the action of glutamate, the primary excitatory
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neurotransmitter in the central nervous system, at these specific receptors. This activity makes

it a valuable tool for studying the physiological and pathological roles of group I mGluRs.

Experimental Protocols & Signaling Pathways
Detailed experimental protocols and specific signaling pathways involving (S)-HexylHIBO are

highly specific to the research context. However, a generalized workflow for investigating the

effects of (S)-HexylHIBO on a neuronal cell line can be conceptualized.

General Experimental Workflow
The following diagram illustrates a typical workflow for assessing the impact of (S)-HexylHIBO
on a cellular signaling pathway.
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Caption: A generalized workflow for studying the antagonistic effect of (S)-HexylHIBO.
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Conceptual Signaling Pathway
The diagram below illustrates the antagonistic action of (S)-HexylHIBO on a simplified group I

mGluR signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy (S)-HexylHIBO | 334887-48-8 [smolecule.com]

2. (S)-HEXYLHIBO, CAS No. 334887-48-8 - iChemical [ichemical.com]

To cite this document: BenchChem. [(S)-HexylHIBO IUPAC name and CAS number].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662300#s-hexylhibo-iupac-name-and-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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